Cyantraniliprole

Specification

• CAS No.: 736994-63-1
• Molecular Formula: C19H14BrClN6O2
• Molecular Weight: 473.7 g/mol
• IUPAC Name: 5-bromo-2-(3-chloropyridin-2-yl)-N-[4-cyano-2-methyl-6-(methylcarbamoyl)phenyl]pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C19H14BrClN6O2/c1-10-6-11(9-22)7-12(18(28)23-2)16(10)25-19(29)14-8-15(20)26-27(14)17-13(21)4-3-5-24-17/h3-8H,1-2H3,(H,23,28)(H,25,29)
• Standard InChI Key: DVBUIBGJRQBEDP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1NC(=O)C2=CC(=NN2C3=C(C=CC=N3)Cl)Br)C(=O)NC)C#N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)C2=CC(=NN2C3=C(C=CC=N3)Cl)Br)C(=O)NC)C#N
• Appearance: Solid powder

Introduction

Cyantraniliprole is a novel anthranilic diamide insecticide, structurally related to chlorantraniliprole and similar in mode of action to flubendiamide. It acts as a ryanodine receptor agonist, disrupting calcium channels in insect muscles, leading to muscle paralysis and eventual death. This compound is used for controlling a wide range of pests, including whiteflies, thrips, aphids, fruitflies, and fruit worms in various crops like onions, potatoes, and tomatoes.

Mode of Action

The primary mode of action of cyantraniliprole involves the unregulated activation of ryanodine receptor channels in insect muscles. This activation leads to the depletion of internal calcium stores, impairing muscle contraction regulation. As a result, insects experience lethargy and muscle paralysis, culminating in death. The compound is effective through both ingestion and contact, making it versatile for various application methods.

Efficacy and Applications

Cyantraniliprole is highly effective against a broad spectrum of pests, including sucking and chewing insects. It is used in agricultural settings to control pests on crops such as cotton, oilseeds, fruit crops, tree nuts, vegetable crops, and turf. Additionally, it is registered for use on ornamentals and in non-agricultural settings for public health pest control.

Table 1: Crops and Pests Controlled by Cyantraniliprole

Crop Type	Pests Controlled
Cotton	Aphids, Whiteflies
Oilseeds	Aphids, Thrips
Fruit Crops	Fruitflies, Fruit Worms
Tree Nuts	Aphids, Thrips
Vegetable Crops	Aphids, Thrips, Fruit Worms
Turf	Chewing Insects
Ornamentals	Aphids, Whiteflies, Thrips

Research Findings

Research has shown that cyantraniliprole is effective at low concentrations, significantly reducing feeding by pests like the Asian citrus psyllid (Diaphorina citri) at concentrations as low as 0.125 µg AI mL-1. It also exhibits ovicidal, ovi-larvicidal, and adulticidal efficacy depending on the pest species. Sublethal doses can prolong larval and pupal stages and decrease survivorship in certain insect species.

Table 2: Effects of Cyantraniliprole on Diaphorina citri

Concentration (µg AI mL-1)	Effect on D. citri
0.025	Reduced settling and feeding
0.125	Reduced feeding
0.25	Reduced egg production and adult emergence

Regulatory Status

Cyantraniliprole is currently being considered for registration in several regions, including the USA, Canada, and the European Union. It is already registered for use in various agricultural and non-agricultural settings, with specific guidelines to minimize exposure to pollinators.